Cas no 855290-36-7 (Benzonitrile, 5-bromo-2-methoxy-3-nitro-)

• Product Name: Benzonitrile, 5-bromo-2-methoxy-3-nitro-
• CAS No: 855290-36-7
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• CID: 706899
• Update Time: 2024-01-31

Benzonitrile, 5-bromo-2-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2-methoxy-3-nitro-
• 5-bromo-2-methoxy-3-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O3/c1-14-8-5(4-10)2-6(9)3-7(8)11(12)13/h2-3H,1H3
• InChI Key： PXSKRHUXARJJKC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=CC([N+]([O-])=O)=C1OC

Computed Properties

• Exact Mass: 255.948
• Monoisotopic Mass: 255.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2